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CNX-2006 is characterized as a novel, irreversible, and mutant-selective EGFR inhibitor. Its primary

mechanism is to specifically target activating mutations of the Epidermal Growth Factor Receptor (EGFR) as

well as the T790M resistance mutation, while demonstrating very weak inhibition of the wild-type EGFR

[1].

A critical study used CNX-2006 to investigate resistance mechanisms to third-generation EGFR-TKIs.

Researchers established resistant sublines from the HCC827EPR lung cancer cell line (which harbors an

EGFR exon 19 deletion and the T790M mutation) through chronic exposure to CNX-2006 [2].

This research identified a novel resistance mechanism termed "oncogene swap" [2]. The analysis found that

resistance can be accompanied by MET amplification, and it can manifest in two distinct ways:

MET
Amplification
Context

Description of Resistance Mechanism
Effective
Countermeasure

With retained
T790M

Bypass signaling via MET amplification alongside the

original EGFR mutations [2]

Combination of CNX-

2006 and a MET-TKI [2]

Oncogene Swap Loss of the amplified mutant EGFR allele (including

T790M) and acquisition of MET amplification, shifting
oncogenic dependence from EGFR to MET [2]

MET-TKI alone [2]

Experimental Workflow for Resistance Study
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The methodology used to establish and analyze the CNX-2006-resistant cells is summarized below. This

workflow led to the discovery of the "oncogene swap" phenomenon [2].

Start with HCC827EPR Cell Line
(EGFR Exon 19 Del + T790M)

Chronic Exposure to
Increasing CNX-2006 Doses
(50 nM - 1 µM for 4 months)

Establish Resistant Sublines
(HCC827CNXR S1 & S4)

Subclone by Limiting Dilution

Analysis of Resistant Clones

Analysis Methods

• Growth Inhibition Assay • Genomic DNA Analysis • Phospho-RTK Array • Western Blot
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Visualizing the Oncogene Swap Mechanism

The following diagram illustrates the "oncogene swap" resistance process identified in the study.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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